3-[(4-bromobenzyl)thio]-5-(3,4-dichlorophenyl)-4-methyl-4H-1,2,4-triazole

• IUPAC Name: 3-[(4-bromophenyl)methylsulfanyl]-5-(3,4-dichlorophenyl)-4-methyl-1,2,4-triazole
• InChI: InChI=1S/C16H12BrCl2N3S/c1-22-15(11-4-7-13(18)14(19)8-11)20-21-16(22)23-9-10-2-5-12(17)6-3-10/h2-8H,9H2,1H3
• InChI Key: WPJHUXBQXHVMBV-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1SCC2=CC=C(C=C2)Br)C3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C16H12BrCl2N3S
• Molecular Weight: 429.2 g/mol

Description

3-[(4-bromobenzyl)thio]-5-(3,4-dichlorophenyl)-4-methyl-4H-1,2,4-triazole is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is known for its unique chemical structure and its ability to interact with various biological systems. In

Mechanism of Action

The mechanism of action of 3-[(4-bromobenzyl)thio]-5-(3,4-dichlorophenyl)-4-methyl-4H-1,2,4-triazole involves its ability to interact with various biological systems. This compound has been shown to inhibit the activity of enzymes, such as cyclooxygenase-2 and carbonic anhydrase. It has also been shown to modulate the activity of receptors, such as GABA and adenosine receptors. Additionally, this compound has been shown to block ion channels, such as the voltage-gated sodium channel. These interactions are thought to underlie the biological effects of this compound.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-[(4-bromobenzyl)thio]-5-(3,4-dichlorophenyl)-4-methyl-4H-1,2,4-triazole are diverse and depend on the specific biological system being studied. This compound has been shown to have anti-cancer, anti-inflammatory, and anti-convulsant effects. It has also been shown to have effects on blood pressure, heart rate, and respiration. These effects are thought to be mediated by the compound's interactions with enzymes, receptors, and ion channels.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[(4-bromobenzyl)thio]-5-(3,4-dichlorophenyl)-4-methyl-4H-1,2,4-triazole in lab experiments include its unique chemical structure, its ability to interact with various biological systems, and its potential applications in drug discovery and development. However, there are also limitations to using this compound in lab experiments. These include its potential toxicity, its limited solubility in aqueous solutions, and its relatively high cost compared to other compounds.

Future Directions

There are many future directions for the study of 3-[(4-bromobenzyl)thio]-5-(3,4-dichlorophenyl)-4-methyl-4H-1,2,4-triazole. Some potential areas of research include the development of more efficient synthesis methods, the study of the compound's interactions with specific enzymes, receptors, and ion channels, and the exploration of its potential applications in drug discovery and development. Additionally, the study of this compound in animal models and clinical trials may provide further insights into its potential therapeutic uses.

Scientific Research Applications

3-[(4-bromobenzyl)thio]-5-(3,4-dichlorophenyl)-4-methyl-4H-1,2,4-triazole has been widely studied for its potential applications in scientific research. This compound has been shown to interact with various biological systems, including enzymes, receptors, and ion channels. It has been used in studies involving cancer, inflammation, and neurological disorders. This compound has also been used as a tool for drug discovery and development.